Cas no 628330-11-0 (Benzeneacetonitrile, 3-methoxy-5-(phenylmethoxy)-)

• Product Name: Benzeneacetonitrile, 3-methoxy-5-(phenylmethoxy)-
• CAS No: 628330-11-0
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 1640212
• Update Time: 2024-09-12

Benzeneacetonitrile, 3-methoxy-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 3-methoxy-5-(phenylmethoxy)-

• Inchi： 1S/C16H15NO2/c1-18-15-9-14(7-8-17)10-16(11-15)19-12-13-5-3-2-4-6-13/h2-6,9-11H,7,12H2,1H3
• InChI Key： UGTWMPWNSHWCNY-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC(OCC2=CC=CC=C2)=CC(OC)=C1

Computed Properties

• Exact Mass: 253.11035

Experimental Properties

• Density: 1.129±0.06 g/cm3(Predicted)
• Boiling Point: 427.8±35.0 °C(Predicted)
• PSA: 42.25